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Compound of Interest

Compound Name: 4-chloro-N,N-dimethylbutanamide

Cat. No.: B1360136 Get Quote

An In-depth Technical Guide to 4-chloro-N,N-dimethylbutanamide: Molecular Structure,

Properties, and Synthesis

Introduction
4-chloro-N,N-dimethylbutanamide is a versatile chemical intermediate of significant interest

in the fields of pharmaceutical and agrochemical research and development.[1] Its unique

molecular architecture, featuring both a reactive alkyl chloride and a stable tertiary amide

functional group, allows for its use as a building block in the synthesis of more complex

molecules.[2] This guide provides a comprehensive overview of the molecular structure,

physicochemical properties, and synthetic methodologies related to 4-chloro-N,N-
dimethylbutanamide, tailored for researchers, scientists, and professionals in drug

development.

Molecular Structure and Properties
The fundamental characteristics of a molecule are dictated by its structure. For 4-chloro-N,N-
dimethylbutanamide, this is no exception. A detailed understanding of its atomic arrangement

and the resulting chemical properties is crucial for its effective application in organic synthesis.

2D and 3D Structural Representation
The molecular structure of 4-chloro-N,N-dimethylbutanamide is composed of a four-carbon

butanamide backbone. A chlorine atom is attached to the terminal carbon (C4), and two methyl
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groups are bonded to the nitrogen atom of the amide functionality, forming a tertiary amide.

Caption: 2D representation of 4-chloro-N,N-dimethylbutanamide molecular structure.

The IUPAC name for this compound is 4-chloro-N,N-dimethylbutanamide.[3] Its structure can

also be represented by various line notations which are provided in the table below.

Physicochemical Properties and Identifiers
A summary of the key physicochemical properties and molecular identifiers for 4-chloro-N,N-
dimethylbutanamide is presented in the following table.

Property Value Source

Molecular Formula C₆H₁₂ClNO [1][4][5]

Molecular Weight 149.62 g/mol [1][3][4][5]

CAS Number 22813-58-7 [1][3][5]

Appearance Light yellow liquid [1]

SMILES CN(C)C(=O)CCCCl [3][4][6]

InChI
InChI=1S/C6H12ClNO/c1-

8(2)6(9)4-3-5-7/h3-5H2,1-2H3
[3][4][6]

InChIKey
FYVXMHXMWHEEHI-

UHFFFAOYSA-N
[3][4][6]

The presence of the polar amide group and the electronegative chlorine atom imparts a

moderate degree of polarity to the molecule. The tertiary amide is relatively stable and less

prone to hydrolysis compared to primary and secondary amides. The terminal alkyl chloride

provides a reactive site for nucleophilic substitution reactions, which is a key feature exploited

in its synthetic applications.

Synthesis of 4-chloro-N,N-dimethylbutanamide
The synthesis of 4-chloro-N,N-dimethylbutanamide can be achieved through several

established synthetic routes. The most common approaches involve the formation of the amide
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bond from a carboxylic acid or its derivative.

General Synthetic Pathways
Two primary strategies are typically employed for the synthesis of 4-chloro-N,N-
dimethylbutanamide:

Direct Amidation of 4-chlorobutanoic acid: This method involves the reaction of 4-

chlorobutanoic acid with dimethylamine in the presence of a coupling agent.

Reaction of 4-chlorobutanoyl chloride with dimethylamine: A more common and often higher-

yielding approach involves the conversion of 4-chlorobutanoic acid to its more reactive acid

chloride derivative, 4-chlorobutanoyl chloride.[2] This intermediate then readily reacts with

dimethylamine to form the desired product.[2]

The second approach is often preferred due to the higher reactivity of the acyl chloride, which

typically leads to cleaner reactions and better yields.

Experimental Protocol: Synthesis from 4-chlorobutanoyl
chloride
The following is a representative protocol for the synthesis of 4-chloro-N,N-
dimethylbutanamide.

Step 1: Synthesis of 4-chlorobutanoyl chloride

Step 1: Acyl Chloride Formation

4-chlorobutanoic acid

Reaction

Thionyl chloride (SOCl₂)

4-chlorobutanoyl chloride

Click to download full resolution via product page
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Caption: Workflow for the synthesis of 4-chlorobutanoyl chloride.

To a solution of 4-chlorobutanoic acid in an inert solvent (e.g., dichloromethane), add thionyl

chloride (SOCl₂) dropwise at 0 °C.

Allow the reaction mixture to warm to room temperature and stir for several hours until the

evolution of gas ceases.

The excess thionyl chloride and solvent are removed under reduced pressure to yield crude

4-chlorobutanoyl chloride, which can be used in the next step without further purification.

Step 2: Amidation

Step 2: Amidation

4-chlorobutanoyl chloride

Reaction

Dimethylamine

4-chloro-N,N-dimethylbutanamide

Click to download full resolution via product page

Caption: Workflow for the amidation step.

The crude 4-chlorobutanoyl chloride is dissolved in an inert solvent.

The solution is cooled to 0 °C, and an excess of dimethylamine (either as a gas or in a

solution) is added slowly.

The reaction is typically exothermic and should be carefully controlled.

After the addition is complete, the reaction mixture is stirred for an additional period to

ensure complete conversion.
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The reaction is then quenched with water, and the product is extracted with an organic

solvent.

The organic layer is washed, dried, and concentrated to afford the crude product, which can

be purified by distillation or chromatography.

Applications in Research and Development
4-chloro-N,N-dimethylbutanamide serves as a valuable intermediate in various synthetic

applications, primarily in the pharmaceutical and agrochemical industries.[1]

Pharmaceutical Development: This compound is utilized in the synthesis of a variety of

pharmaceutical agents.[1] The presence of the reactive chloride allows for the introduction of

the N,N-dimethylbutanamide moiety into larger molecules through nucleophilic substitution

reactions.

Agrochemical Synthesis: It is also employed in the production of pesticides and herbicides,

contributing to the development of new and effective crop protection agents.[1]

Material Science: There is also interest in using this compound in the development of

advanced materials, such as specialized polymers.[1]

Conclusion
4-chloro-N,N-dimethylbutanamide is a chemical compound with significant utility in organic

synthesis. Its bifunctional nature, combining a stable tertiary amide with a reactive alkyl

chloride, makes it a valuable building block for the creation of diverse and complex molecules.

A thorough understanding of its molecular structure, properties, and synthetic methodologies is

essential for its effective application in research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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